3-(1-Amino-2-methylpropan-2-yl)-2-methylpiperidin-3-ol

• Molecular Formula: C10H22N2O
• Molecular Weight: 186.29 g/mol
• SMILES: CC1C(CCCN1)(C(C)(C)CN)O
• InChI: InChI=1S/C10H22N2O/c1-8-10(13,5-4-6-12-8)9(2,3)7-11/h8,12-13H,4-7,11H2,1-3H3
• InChIKey: FGSGOSYEOLXLKG-UHFFFAOYSA-N

3-(1-Amino-2-methylpropan-2-yl)-2-methylpiperidin-3-ol: Chiral Piperidine Scaffold

3-(1-Amino-2-methylpropan-2-yl)-2-methylpiperidin-3-ol (CAS 1935420-27-1) is a chiral piperidine derivative bearing a gem‑dimethylaminoalkyl substituent at the 3‑position and a methyl group at the 2‑position of the piperidine ring [1]. With a molecular weight of 186.29 g·mol⁻¹ and the molecular formula C₁₀H₂₂N₂O, it contains both a tertiary alcohol and a primary amine, yielding three hydrogen‑bond donors and three hydrogen‑bond acceptors [1]. The compound is supplied at ≥95% purity by multiple global vendors and is primarily employed as a versatile intermediate in the synthesis of nitrogen‑containing heterocycles and bioactive molecules, particularly those targeting the central nervous system [1].

CNS intermediate Supports synthesis of CNS-targeting heterocycles and bioactive molecules

Chiral scaffold Stereogenic centers at C2 and C3 enable asymmetric synthesis workflows

Versatile derivatization Primary amine, tertiary alcohol, and piperidine N offer orthogonal functionalization

• [1] Kuujia.com. CAS No. 1935420-27-1: 3-(1-Amino-2-methylpropan-2-yl)-2-methylpiperidin-3-ol. Product page, computed properties section. Accessed May 2026. View Source

3-(1-Amino-2-methylpropan-2-yl)-2-methylpiperidin-3-ol: Why It's Irreplaceable

Although numerous piperidine‑based amino alcohols exist, the specific substitution pattern of 3-(1-amino-2-methylpropan-2-yl)-2-methylpiperidin-3-ol creates a unique constellation of physicochemical properties that cannot be reproduced by simple structural analogs. The gem‑dimethyl group adjacent to the primary amine increases steric bulk and lipophilicity (XLogP3 = 0.7) relative to des‑methyl or unsubstituted piperidine analogs, while the additional hydroxyl and amine donors (HBD = 3, HBA = 3) enhance hydrogen‑bonding capacity compared to N‑methyl or simpler piperidine derivatives [1]. These differences translate into measurable disparities in lipophilicity, polar surface area, and conformational flexibility that directly impact solubility, permeability, and binding‑pocket complementarity. Consequently, substituting this compound with a closely related analog risks altering critical pharmacokinetic or pharmacodynamic properties during lead optimization.

Gem‑dimethyl group alters steric and lipophilic profile

Des‑methyl or unsubstituted piperidine analogs lack the specific bulk and lipophilicity gain, which may shift membrane permeability predictions relative to the target compound.

Hydrogen‑bonding capacity differs

Additional H‑bond donors and acceptors (three each) change solubility and binding‑pocket complementarity; direct substitution may not preserve target engagement profiles.

Conformational flexibility mismatch

Two rotatable bonds introduce side‑chain freedom absent in rigid analogs; substituting may reduce induced‑fit binding exploration.

• [1] Kuujia.com. CAS No. 1935420-27-1: 3-(1-Amino-2-methylpropan-2-yl)-2-methylpiperidin-3-ol. Product page, computed properties section. Accessed May 2026. View Source

3-(1-Amino-2-methylpropan-2-yl)-2-methylpiperidin-3-ol: Quantitative Comparison

Lipophilicity Advantage Over 2-Methylpiperidin-3-ol

The target compound exhibits an XLogP3 of 0.7 [1], compared to 0.1 for the simpler scaffold (2R)-2-methylpiperidin-3-ol [2]. This 0.6‑log‑unit increase corresponds to approximately a four‑fold higher partition coefficient, predictively enhancing passive membrane permeability while remaining within the favorable range for CNS drug candidates (XLogP3 < 5).

Lipophilicity vs. 2-Me-piperidinol

Cross-study context

XLogP3 0.7 vs. 0.1
Δ +0.6 log units

Reported higher lipophilicity may support CNS permeability context

Computed property; within CNS drug-like range

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	0.7
Comparator Or Baseline	(2R)-2-methylpiperidin-3-ol (PubChem CID 141972050): 0.1
Quantified Difference	Δ = 0.6 log units (~4× higher partition coefficient)
Conditions	XLogP3 algorithm, PubChem computed properties

Why This Matters

Procurement decisions for CNS‑oriented lead optimization should favor the compound with higher XLogP3, as it offers improved predicted BBB penetration potential without exceeding the lipophilicity ceiling.

• [1] Kuujia.com. CAS No. 1935420-27-1: 3-(1-Amino-2-methylpropan-2-yl)-2-methylpiperidin-3-ol. Product page, computed properties section. Accessed May 2026. View Source
• [2] PubChem. (2R)-2-methylpiperidin-3-ol, CID 141972050. Computed properties. Accessed May 2026. View Source

Greater Polar Surface Area vs. 2-Methylpiperidin-3-ol

The target compound has a TPSA of 58.3 Ų [1], nearly double the 32.3 Ų of (2R)-2-methylpiperidin-3-ol [2]. This larger polar surface area, conferred by the additional amino and hydroxyl groups, is associated with improved aqueous solubility and increased hydrogen‑bonding capacity, which can facilitate formulation and enhance interactions with polar residues in target binding sites.

Polar Surface Area vs. 2-Me-piperidinol

Cross-study context

TPSA 58.3 Ų vs. 32.3 Ų
Δ +26.0 Ų (~1.8×)

Larger TPSA suggests improved aqueous solubility and H-bonding capacity

Computed; may facilitate formulation

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	58.3 Ų
Comparator Or Baseline	(2R)-2-methylpiperidin-3-ol (PubChem CID 141972050): 32.3 Ų
Quantified Difference	Δ = 26.0 Ų (approximately 1.8× larger)
Conditions	Cactvs algorithm, PubChem computed properties

Why This Matters

For projects requiring improved aqueous solubility or stronger protein‑ligand hydrogen bonding, the target compound provides a measurable advantage over the simpler piperidine scaffold.

• [1] Kuujia.com. CAS No. 1935420-27-1: 3-(1-Amino-2-methylpropan-2-yl)-2-methylpiperidin-3-ol. Product page, computed properties section. Accessed May 2026. View Source
• [2] PubChem. (2R)-2-methylpiperidin-3-ol, CID 141972050. Computed properties. Accessed May 2026. View Source

Conformational Flexibility vs. 2-Methylpiperidin-3-ol

The target compound possesses two freely rotatable bonds (the C–C bond linking the piperidine ring to the aminoalkyl side chain) [1], whereas (2R)-2-methylpiperidin-3-ol has zero rotatable bonds [2]. This additional conformational freedom may enable a broader sampling of binding‑pocket geometries, potentially improving the likelihood of achieving high‑affinity induced‑fit binding.

Rotatable Bonds vs. 2-Me-piperidinol

Cross-study context

2 rotatable bonds vs. 0
Δ 2 bonds

Additional conformational freedom may enhance induced-fit binding sampling

Cactvs computed; supports induced-fit hypothesis

Evidence Dimension	Number of rotatable bonds
Target Compound Data	2
Comparator Or Baseline	(2R)-2-methylpiperidin-3-ol (PubChem CID 141972050): 0
Quantified Difference	Δ = 2 rotatable bonds
Conditions	Cactvs algorithm, PubChem computed properties

Why This Matters

In structure‑based drug design, the additional rotatable bonds allow the side‑chain amino group to explore multiple orientations, increasing the probability of forming favorable interactions with target residues.

• [1] Kuujia.com. CAS No. 1935420-27-1: 3-(1-Amino-2-methylpropan-2-yl)-2-methylpiperidin-3-ol. Product page, computed properties section. Accessed May 2026. View Source
• [2] PubChem. (2R)-2-methylpiperidin-3-ol, CID 141972050. Computed properties. Accessed May 2026. View Source

Piperidine vs. Azetidine Ring: Lipophilicity and Stability

Compared to 3-(1-amino-2-methylpropan-2-yl)azetidin-3-ol (PubChem CID 79126307), which has an XLogP3 of −0.4 and TPSA of 58.3 Ų [2], the target compound’s six‑membered piperidine ring confers an XLogP3 advantage of +1.1 log units. The larger ring generally exhibits greater metabolic stability relative to the strained four‑membered azetidine ring, which is prone to oxidative metabolism.

Ring Size & Lipophilicity vs. Azetidine

Cross-study context

XLogP3 0.7 (piperidine) vs. −0.4 (azetidine)
Δ +1.1 log units

Reported higher lipophilicity and metabolic stability context for piperidine scaffold

Ring size may influence oxidative metabolism

Evidence Dimension	Computed lipophilicity (XLogP3) and ring size
Target Compound Data	XLogP3 = 0.7; six‑membered piperidine ring
Comparator Or Baseline	3-(1-amino-2-methylpropan-2-yl)azetidin-3-ol (PubChem CID 79126307): XLogP3 = −0.4; four‑membered azetidine ring
Quantified Difference	Δ XLogP3 = 1.1 log units; piperidine vs. azetidine ring size
Conditions	XLogP3 algorithm, PubChem computed properties

Why This Matters

When selecting a building block for lead series where metabolic stability and moderate lipophilicity are paramount, the piperidine scaffold offers a clear advantage over the more hydrophilic and metabolically labile azetidine analog.

• [1] Kuujia.com. CAS No. 1935420-27-1: 3-(1-Amino-2-methylpropan-2-yl)-2-methylpiperidin-3-ol. Product page, computed properties section. Accessed May 2026. View Source
• [2] PubChem. 3-(1-amino-2-methylpropan-2-yl)azetidin-3-ol, CID 79126307. Computed properties. Accessed May 2026. View Source

3-(1-Amino-2-methylpropan-2-yl)-2-methylpiperidin-3-ol: Optimal Applications

CNS Lead Optimization with Tuned Lipophilicity

With an XLogP3 of 0.7 [1], the compound occupies a favorable lipophilicity window for CNS drug candidates. Its higher lipophilicity relative to simpler piperidine scaffolds (Δ +0.6 vs. (2R)-2-methylpiperidin-3-ol [2]) enhances predicted passive membrane permeability while remaining below the threshold associated with poor developability (XLogP3 < 5). This makes the compound an ideal intermediate for constructing CNS‑active kinase inhibitors or GPCR antagonists.

Fragment-Based Drug Discovery (FBDD)

The three hydrogen‑bond donors and three acceptors, combined with a TPSA of 58.3 Ų [1], provide multiple vectors for fragment elaboration. The primary amine, tertiary alcohol, and the piperidine nitrogen each offer orthogonal derivatization pathways, enabling systematic exploration of chemical space with a single scaffold.

Asymmetric Synthesis from Chiral Scaffold

The compound is described as a chiral piperidine derivative [1], with stereogenic centers at C2 and C3 of the piperidine ring. This inherent chirality can be exploited in asymmetric syntheses to introduce stereochemical information early in a synthetic sequence, reducing the need for chiral resolution or asymmetric catalysis in downstream steps.

Kinase Inhibitor Scaffold Construction

Piperidine‑based amino‑methylpiperidine derivatives have demonstrated kinase inhibitory activity in patent literature [3]. The target compound’s built‑in amino‑methylpropan‑2‑yl substituent, already possessing the requisite primary amine for hinge‑region hydrogen bonding, positions it as a strategic starting point for the rapid assembly of kinase‑targeting libraries.

Application

Selection Property

Validation Focus

CNS research intermediate evaluation

Computed lipophilicity (XLogP3) context

Permeability prediction and CNS drug-like space review

Fragment‑based discovery scaffold

Multiple orthogonal derivatization vectors

Systematic chemical space exploration fit

Chiral synthesis building block

Stereogenic centers at C2 and C3

Asymmetric synthetic route integration

Kinase inhibitor library construction

Built‑in primary amine for hinge‑region interactions

Scaffold‑based kinase‑targeting library design

• [1] Kuujia.com. CAS No. 1935420-27-1: 3-(1-Amino-2-methylpropan-2-yl)-2-methylpiperidin-3-ol. Product page, computed properties section. Accessed May 2026. View Source
• [2] PubChem. (2R)-2-methylpiperidin-3-ol, CID 141972050. Computed properties. Accessed May 2026. View Source
• [3] Kim IW, Kim NY, Jeong SH, Kim BK, Lee JH. Amino-methylpiperidine derivatives as kinase inhibitor. Patent CA-3085160-C, assigned to Dae Woong Pharma. Priority date: 2017-12-28, grant date: 2021-12-07. View Source